N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopropanesulfonamide

• IUPAC Name: N-[2-[4-cyclopropyl-3-(furan-2-yl)-5-oxo-1,2,4-triazol-1-yl]ethyl]cyclopropanesulfonamide
• InChI: InChI=1S/C14H18N4O4S/c19-14-17(8-7-15-23(20,21)11-5-6-11)16-13(12-2-1-9-22-12)18(14)10-3-4-10/h1-2,9-11,15H,3-8H2
• InChI Key: OXGPBKRDARLVQD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNS(=O)(=O)C3CC3)C4=CC=CO4
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol

Description

N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopropanesulfonamide is a useful research compound. Its molecular formula is C14H18N4O4S and its molecular weight is 338.38. The purity is usually 95%.
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Scientific Research Applications

The compound N-(2-(4-cyclopropyl-3-(furan-2-yl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)cyclopropanesulfonamide, due to its unique structure, has garnered interest in various scientific research applications. While direct studies on this compound were not identified, research on related sulfonamide compounds and their applications provides insight into potential areas of interest.

Potential Research Applications

• Environmental Presence and Human Exposure : Studies on perfluorinated alkyl sulfonamides (PFASs), a related group of compounds, have highlighted their occurrence in indoor air, outdoor air, and house dust, emphasizing the need for monitoring environmental pollutants and assessing human exposure risks (Shoeib et al., 2005).

• Urinary Tract Toxicity Prevention : Research into compounds like sodium 2-mercaptoethanesulfonate (Mesnum) for preventing urinary tract toxicity from chemotherapy showcases the therapeutic applications of sulfonamides in mitigating side effects of cancer treatments (Burkert, Schnitker, & Fichtner, 1979).

• Metabolic Studies : The identification of cyclopropane fatty acids in human tissues, such as cyclopropaneoctanoic acid 2-hexyl, points towards the metabolic significance of cyclopropane-containing compounds, potentially implicating similar structures in metabolic pathways and disorders (Śledziński et al., 2013).

• Plasticizer Exposure and Health Effects : The study on environmental exposure to the plasticizer 1,2-cyclohexane dicarboxylic acid, diisononyl ester (DINCH), and its metabolites in U.S. adults highlights the importance of researching the health impacts of chemical compounds found in consumer products (Silva et al., 2013).

• Antimicrobial and Chemotherapeutic Applications : Nifuratel, another furan-containing compound, exhibits activity against both Gram-negative and Gram-positive organisms, suggesting potential antimicrobial or chemotherapeutic applications for similar compounds (Tynan, Macis, & Ward‐McQuaid, 1969).